Cas no 132745-03-0 (6-Nitro-1H-indole-3-sulfonamide)

• Product Name: 6-Nitro-1H-indole-3-sulfonamide
• CAS No: 132745-03-0
• MF: C₈H₇N₃O₄S
• MW: 241.223880052567
• CID: 5158933
• Update Time: 2025-08-04

6-Nitro-1H-indole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-1H-indole-3-sulfonamide

• Inchi： 1S/C8H7N3O4S/c9-16(14,15)8-4-10-7-3-5(11(12)13)1-2-6(7)8/h1-4,10H,(H2,9,14,15)
• InChI Key： BVLICPZIJARQEY-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C=C(C=CC1=2)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 385
• XLogP3: 0.4
• Topological Polar Surface Area: 130

Additional information on 6-Nitro-1H-indole-3-sulfonamide

Research Brief on 6-Nitro-1H-indole-3-sulfonamide (CAS: 132745-03-0): Recent Advances and Applications

6-Nitro-1H-indole-3-sulfonamide (CAS: 132745-03-0) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 6-Nitro-1H-indole-3-sulfonamide is its application in the design of carbonic anhydrase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity and potency against human carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancers. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the nitro and sulfonamide groups play critical roles in enzyme inhibition.

In addition to its role in enzyme inhibition, 6-Nitro-1H-indole-3-sulfonamide has been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters publication reported that this compound, when modified with specific substituents, shows promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed through mechanistic studies and electron microscopy.

Another area of interest is the compound's potential in neurodegenerative disease research. A 2024 preprint on bioRxiv highlighted its neuroprotective effects in in vitro models of Parkinson's disease. The researchers found that 6-Nitro-1H-indole-3-sulfonamide derivatives reduced oxidative stress and apoptosis in neuronal cells, suggesting a possible avenue for developing novel neurotherapeutics. However, further in vivo studies are needed to validate these findings.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 6-Nitro-1H-indole-3-sulfonamide. A 2023 Organic Process Research & Development article described a scalable, green chemistry approach using catalytic nitration and sulfonylation, which improved yield and reduced environmental impact. This method is particularly relevant for industrial-scale applications, where efficiency and sustainability are paramount.

In conclusion, 6-Nitro-1H-indole-3-sulfonamide (CAS: 132745-03-0) continues to be a versatile scaffold in chemical biology and drug discovery. Its applications span enzyme inhibition, antimicrobial therapy, and neuroprotection, with ongoing research exploring new derivatives and mechanisms. Future studies should focus on translational research to bridge the gap between in vitro findings and clinical applications, as well as further optimization of synthetic routes for large-scale production.